Cas no 1261500-59-7 (Ethyl 2-methyl-5-nitrophenylacetate)

• Product Name: Ethyl 2-methyl-5-nitrophenylacetate
• CAS No: 1261500-59-7
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5009033
• Update Time: 2025-10-29

Ethyl 2-methyl-5-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyl-5-nitrophenylacetate
• Ethyl 2-(2-methyl-5-nitrophenyl)acetate

• Inchi： 1S/C11H13NO4/c1-3-16-11(13)7-9-6-10(12(14)15)5-4-8(9)2/h4-6H,3,7H2,1-2H3
• InChI Key： YWWIDJOIASXGCO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• XLogP3: 2.3
• Topological Polar Surface Area: 72.1

Additional information on Ethyl 2-methyl-5-nitrophenylacetate

Ethyl 2-Methyl-5-Nitrophenylacetate: A Comprehensive Overview

Ethyl 2-Methyl-5-Nitrophenylacetate, identified by the CAS No. 1261500-59-7, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The name Ethyl 2-Methyl-5-Nitrophenylacetate itself highlights its structural features: an ethyl group attached to an acetyl ester, which is further connected to a phenyl ring substituted with a methyl group at position 2 and a nitro group at position 5.

The synthesis of Ethyl 2-Methyl-5-Nitrophenylacetate typically involves multi-step processes, often starting from the corresponding phenol derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the need for harsh reaction conditions. For instance, the use of palladium-catalyzed cross-coupling reactions has been explored to construct the phenolic backbone with high precision. These methods not only enhance yield but also improve the overall sustainability of the synthesis process.

One of the most intriguing aspects of Ethyl 2-Methyl-5-Nitrophenylacetate is its biological activity. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a promising candidate for pharmacological applications. Researchers have delved into its mechanism of action, particularly focusing on its interaction with key enzymes involved in inflammatory pathways. Preliminary results suggest that the compound may inhibit COX-2 (cyclooxygenase-2) activity, a critical target in anti-inflammatory drug discovery.

Moreover, the nitro group present in Ethyl 2-Methyl-5-Nitrophenylacetate plays a pivotal role in its reactivity and bioavailability. Nitro groups are known to enhance solubility and stability under physiological conditions, which are crucial factors for drug delivery systems. Recent studies have also explored the reduction of the nitro group under specific conditions to form amino derivatives, which may exhibit enhanced bioactivity or improved pharmacokinetic profiles.

In terms of industrial applications, Ethyl 2-Methyl-5-Nitrophenylacetate serves as an intermediate in the synthesis of more complex molecules. Its versatility allows it to be used in the construction of heterocyclic compounds, which are widely present in natural products and bioactive agents. The integration of this compound into larger molecular frameworks has been facilitated by modern organic synthesis techniques, such as microwave-assisted reactions and flow chemistry.

From an environmental standpoint, understanding the degradation pathways of Ethyl 2-Methyl-5-Nitrophenylacetate is essential for assessing its ecological impact. Recent research has focused on biodegradation studies under various environmental conditions, revealing that microbial communities can metabolize this compound through specific enzymatic pathways. These findings contribute to developing sustainable waste management strategies for chemicals used in pharmaceutical and agrochemical industries.

In conclusion, Ethyl 2-Methyl-5-Nitrophenylacetate (CAS No. 1261500-59-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure lends itself to innovative synthetic strategies and promising biological activities. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic development.